Cas no 59013-75-1 (L-Isovaline, 4-(methylthio)- (9CI))

L-Isovaline, 4-(methylthio)- (9CI) structure
59013-75-1 structure
Product Name:L-Isovaline, 4-(methylthio)- (9CI)
CAS No:59013-75-1
MF:C6H13NO2S
MW:163.23792052269
CID:949455
PubChem ID:135729
Update Time:2025-04-19

L-Isovaline, 4-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Isovaline, 4-(methylthio)- (9CI)
    • (2R)-2-amino-2-methyl-4-methylsulfanylbutanoic acid
    • 562-48-1
    • (S)-(+)-2-Methylmethionine
    • L-Isovaline, 4-(methylthio)-
    • Methionine, 2-methyl-
    • CHEMBL49574
    • L-Isovaline,4-(methylthio)-(9CI)
    • L-.ALPHA.-METHYLMETHIONINE
    • CHEBI:191230
    • 2-Methyl-L-methionine
    • 59013-75-1
    • .ALPHA.-METHYL-L-METHIONINE
    • SCHEMBL162014
    • (S)-2-Amino-2-methyl-4-(methylthio)butanoicacid
    • (S)-2-Amino-2-methyl-4-(methylthio)butanoic acid
    • AB76378
    • L-Methionine, 2-methyl-
    • 2-Methylmethionine
    • (2S)-2-amino-2-methyl-4-methylsulfanylbutanoic acid
    • Q27281610
    • l-alpha-methylmethionine
    • alpha-Methylmethionine
    • JOJ65K4Z4S
    • (2S)-2-amino-2-methyl-4-methylsulanylbutanoic acid
    • alpha-methyl-l-methionine
    • UNII-JOJ65K4Z4S
    • (2S)-2-AMINO-2-METHYL-4-(METHYLSULFANYL)BUTANOIC ACID
    • Inchi: 1S/C6H13NO2S/c1-6(7,5(8)9)3-4-10-2/h3-4,7H2,1-2H3,(H,8,9)/t6-/m0/s1
    • InChI Key: ZYVMPHJZWXIFDQ-LURJTMIESA-N
    • SMILES: S(C)CC[C@](C(=O)O)(C)N

Computed Properties

  • Exact Mass: 163.06669983g/mol
  • Monoisotopic Mass: 163.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 88.6Ų
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